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Compound of Interest

Compound Name: SB1617

Cat. No.: B12364354

Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of SB1617. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals. Adherence to these guidelines is mandatory to

minimize risks and ensure a safe laboratory environment.

Hazard Identification and Classification
SB1617 is classified as a hazardous substance. The primary hazards are summarized in the

table below, based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).
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Hazard Class Category Hazard Statement

Corrosive to Metals Category 1
H290: May be corrosive to

metals

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling SB1617.

The required PPE is outlined below.
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Body Part Equipment Specification

Eyes/Face Safety Goggles/Face Shield

Must provide a complete seal

around the eyes. A face shield

is required when handling

larger quantities.

Hands Chemical-Resistant Gloves

Impervious gloves (e.g., nitrile,

neoprene) are required.

Consult glove manufacturer for

breakthrough time.

Body Protective Clothing

A lab coat or chemical-

resistant apron must be worn.

For larger scale operations, a

chemical-resistant suit is

recommended.

Respiratory Respirator

A NIOSH-approved respirator

with appropriate cartridges is

necessary if working outside of

a chemical fume hood or if

there is a risk of aerosolization.

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and exposure.

Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where SB1617 is handled.[1]

Wash hands thoroughly after handling.[1]

Use only non-sparking tools if the substance is flammable.
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Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep container tightly closed when not in use.[2]

Store in the original container.[1]

Containers may rupture or explode if exposed to heat.[2]

First-Aid Measures
In case of exposure, immediate action is required.

Exposure Route First-Aid Procedure

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Disposal Plan
All waste containing SB1617 must be treated as hazardous waste and disposed of according

to local, state, and federal regulations.
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Waste Collection: Collect waste in a designated, labeled, and sealed container. Do not mix

with other waste.

Container Handling: Handle uncleaned containers as you would the product itself.

Disposal Vendor: Contact a licensed hazardous waste disposal company for pickup and

disposal.

Experimental Workflow for Handling SB1617
The following diagram outlines the standard workflow for handling SB1617 in a laboratory

setting. Adherence to this workflow is critical for maintaining a safe and efficient research

environment.
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Preparation

Handling

Cleanup and Disposal Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Proceed once understood

Work in Chemical Fume Hood

Enter handling phase

Conduct Experiment

Decontaminate Work Area

Experiment complete

In case of spill or exposure

If incident occurs

Segregate and Label Waste

Dispose of Waste via Certified Vendor

Follow First-Aid Procedures Notify Lab Supervisor

Click to download full resolution via product page

Standard operational workflow for handling SB1617.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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